1-(3-ethylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine

• IUPAC Name: 3-(3-ethylphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)triazol-4-amine
• InChI: InChI=1S/C18H16N6O/c1-2-12-7-6-10-14(11-12)24-16(19)15(21-23-24)18-20-17(22-25-18)13-8-4-3-5-9-13/h3-11H,2,19H2,1H3
• InChI Key: HKDUOQNXATZWGG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)N2C(=C(N=N2)C3=NC(=NO3)C4=CC=CC=C4)N
• Molecular Formula: C18H16N6O
• Molecular Weight: 332.4 g/mol

Description

1-(3-ethylphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine, commonly referred to as EPOT, is a heterocyclic compound with a unique structure and a wide range of applications in scientific research. EPOT is a versatile compound that can be used for various purposes, such as synthesizing drugs and studying the biochemical and physiological effects of various compounds. EPOT has been widely used in scientific research due to its high efficiency and low cost.

Scientific Research Applications

EPOT has a wide range of applications in scientific research, including drug synthesis, biochemical and physiological studies, and laboratory experiments. EPOT has been used in the synthesis of various drugs, such as antibiotics, antifungal agents, and anti-inflammatory agents. EPOT has also been used to study the biochemical and physiological effects of various compounds, such as hormones and neurotransmitters. EPOT has also been used in laboratory experiments, such as enzyme assays and cell culture studies.

Mechanism of Action

The mechanism of action of EPOT is not entirely understood, but it is believed to involve the formation of a covalent bond between the amine group of EPOT and the carboxyl group of a target molecule. This covalent bond allows EPOT to interact with the target molecule and alters its biochemical and physiological activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of EPOT are not fully understood, but it has been shown to interact with various molecules, such as hormones, neurotransmitters, and enzymes. EPOT has been shown to affect the activity of various enzymes, including acetylcholinesterase and monoamine oxidase. EPOT has also been shown to affect the release of various hormones, such as adrenaline and noradrenaline.

Advantages and Limitations for Lab Experiments

The use of EPOT in laboratory experiments has several advantages. EPOT is a versatile compound that can be used for a variety of purposes, such as drug synthesis and biochemical and physiological studies. EPOT is also relatively inexpensive and easy to obtain. However, there are some limitations to the use of EPOT in laboratory experiments. EPOT is a relatively unstable compound, and it can easily decompose if not stored properly. EPOT is also toxic and should be handled with care.

Future Directions

There are a number of potential future directions for the use of EPOT in scientific research. EPOT could be used to study the biochemical and physiological effects of various compounds, such as hormones and neurotransmitters. EPOT could also be used to study the mechanism of action of various drugs and to develop new drugs. EPOT could also be used to study the effects of various environmental factors, such as temperature and pH, on biochemical and physiological processes. Finally, EPOT could be used to develop new laboratory techniques, such as methods for detecting and quantifying various compounds.

Synthesis Methods

EPOT can be synthesized by a variety of methods, including the classical condensation reaction, the Grignard reaction, and the Suzuki-Miyaura reaction. The classical condensation reaction involves the reaction of an aldehyde, a primary amine, and a secondary amine to form a tertiary amine. The Grignard reaction involves the reaction of a Grignard reagent with an aldehyde or a ketone to form a tertiary amine. The Suzuki-Miyaura reaction involves the reaction of an aryl halide with an aryl boronic acid to form a biaryl.